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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetonitrile

Cat. No.: B1362056

Technical Guide: 2-Chloro-4-
fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 2-Chloro-4-fluorophenylacetonitrile, a
chemical compound often utilized as a reagent and building block in chemical research and
synthesis.

Core Properties of 2-Chloro-4-
fluorophenylacetonitrile

2-Chloro-4-fluorophenylacetonitrile, also known by its synonym 2-Chloro-4-fluorobenzyl
cyanide, is an organic compound characterized by the presence of chlorine, fluorine, and a
nitrile group attached to a phenylacetonitrile backbone.

Physicochemical Data

The fundamental physicochemical properties of 2-Chloro-4-fluorophenylacetonitrile have
been compiled from various chemical data sources. The following table summarizes these key
guantitative data points for easy reference and comparison.
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Property Value Source

Molecular Formula CsHsCIFN

Molecular Weight 169.58 g/mol

Alternate Molecular Weight 169.59 g/mol

CAS Number 75279-56-0

Physical Form Solid, Crystals, or Powder

Appearance White to cream

Melting Point 63.0-73.0°C
2-(2-chloro-4-

IUPAC Name o
fluorophenyl)acetonitrile
GSMCLMKFBYLWRP-

InChl Key
UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1F)CI)CC#N

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 2-Chloro-4-
fluorophenylacetonitrile are typically found in peer-reviewed scientific literature or patents.
The publicly available data from chemical suppliers and databases do not include such detailed
methodologies. Researchers seeking to work with this compound should consult specialized
chemical synthesis journals and patent databases for specific procedural information.

Compound Identification and Properties

The following diagram illustrates the logical relationship between the compound's
nomenclature, its structural representation, and its fundamental molecular properties.
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2-Chloro-4-fluorophenylacetonitrile

is described by has

Physicochemical Properties

Structural Identifiers

IUPAC Name: SMILES: Molecular Formula: Molecular Weight:
2-(2-chloro-4-fluorophenyl)acetonitrile C1=CC(=C(C=C1F)CI)CC#N CsHsCIFN 169.58 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to its structural and physical properties.

 To cite this document: BenchChem. [2-Chloro-4-fluorophenylacetonitrile molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362056#2-chloro-4-fluorophenylacetonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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